3,4-dimethyl-N-(8-quinolinyl)benzamide

• Molecular Formula: C18H16N2O
• Molecular Weight: 276.3 g/mol
• IUPAC Name: 3,4-dimethyl-N-quinolin-8-ylbenzamide
• InChI: InChI=1S/C18H16N2O/c1-12-8-9-15(11-13(12)2)18(21)20-16-7-3-5-14-6-4-10-19-17(14)16/h3-11H,1-2H3,(H,20,21)
• InChI Key: ISAYRDBWTLRBCC-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC=CC3=C2N=CC=C3)C
• solubility: 0.3 [ug/mL]

Description

3,4-dimethyl-N-(8-quinolinyl)benzamide is a member of quinolines.

Scientific Research Applications

Isoindolone Synthesis

A study by Zhang (2013) outlines a method for creating isoindolones from 2,6-dimethyl -N-(8-quinolinyl)benzamides, demonstrating a novel approach for constructing these compounds which are important in medicinal chemistry research (Zhang, 2013).

Chemical Synthesis

Yavari et al. (2007) report on the synthesis of dimethyl 1,2-dihydroisoquinolines through a reaction involving isoquinoline and dimethyl acetylenedicarboxylate in the presence of amides, including benzamide derivatives (Yavari, Ghazanfarpour-Darjani, Sabbaghan & Hossaini, 2007).

Cannabimimetic Compounds

Uchiyama et al. (2013) identified new types of cannabimimetic quinolinyl carboxylates and carboxamide derivatives in illegal products, highlighting the diverse applications and implications of these compounds (Uchiyama, Matsuda, Kawamura, Kikura-Hanajiri & Goda, 2013).

Nickel Complex Synthesis

Wang, Shen, and Sun (2009) synthesized N-(2-(1-R-1H-benzo[d]imidazol-2-yl)quinolin-8-yl)-2-R(1)-4-R(2)-benzamide derivatives for nickel complex formation, contributing to advances in catalyst research (Wang, Shen & Sun, 2009).

Antibacterial Activity

A study by Largani et al. (2017) on the synthesis and antibacterial activity of pyrrolo[3,4-b]quinolin-2(3H)-yl)benzamides indicates the potential of these compounds in combating bacterial infections (Largani, Imanzadeh, Zahri, Noroozi Pesyan & Şahin, 2017).

Anti-Influenza Agents

Zhang et al. (2022) designed and synthesized 4-[(quinolin-4-yl)amino]benzamide derivatives with significant anti-influenza virus activities, demonstrating the potential of these compounds in antiviral therapies (Zhang, Tang, Meng, Xu, Zhang, Wang, Huang, Shaw & Hu, 2022).